Cas no 2825005-28-3 (3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride)

• Product Name: 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride
• CAS No: 2825005-28-3
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 6450619
• PubChem ID: 165824880
• Update Time: 2025-11-06

3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride
• 3-amino-3-(methoxymethyl)cyclobutan-1-one;hydrochloride
• EN300-39667102
• 2825005-28-3
• 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-9-4-6(7)2-5(8)3-6;/h2-4,7H2,1H3;1H
• InChI Key： MHOFEYDRVVDGBR-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(CC(C1)=O)N

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride

3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride: A Comprehensive Overview

3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride, identified by the CAS number 2825005-28-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The molecular structure of 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride comprises a cyclobutanone ring substituted with an amino group and a methoxymethyl group at the 3-position. This configuration imparts the molecule with interesting electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the hydrochloride counterion suggests that this compound is often used in its protonated form, which may influence its solubility and reactivity in different chemical environments.

Recent studies have highlighted the importance of cyclobutanone derivatives in medicinal chemistry, particularly due to their ability to act as templates for constructing complex molecular architectures. The amino group in 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride serves as a nucleophilic site, enabling it to participate in reactions such as alkylation, acylation, and other amine-based transformations. Additionally, the methoxymethyl group introduces a degree of flexibility and functionality, which can be exploited to modify the compound's pharmacokinetic properties.

In terms of synthesis, researchers have developed several efficient routes to prepare 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride. One notable approach involves the cyclization of appropriately substituted amino alcohols under acidic conditions, followed by protonation to yield the hydrochloride salt. This method not only ensures high purity but also allows for scalability, making it suitable for both laboratory and industrial applications.

The pharmacological potential of this compound has been explored in recent studies, particularly in the context of its ability to modulate cellular signaling pathways. For instance, investigations into its interaction with key enzymes involved in metabolic pathways have revealed promising results, suggesting its potential as a lead compound for drug discovery efforts targeting metabolic disorders.

Beyond its role in pharmacology, 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride has also found applications in materials science. Its unique electronic properties make it a candidate for use in the development of novel materials with tailored functionalities, such as sensors or catalysts.

In conclusion, 3-Amino-3-(methoxymethyl)cyclobutan-1-one hydrochloride, CAS No. 2825005-28-3, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and reactivity make it an invaluable tool for researchers seeking to advance both fundamental understanding and practical innovations in chemistry and related fields.